Cas no 2137895-73-7 (5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 2137895-73-7
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• CID: 6388779
• PubChem ID: 165800056
• Update Time: 2025-10-28

5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-2-hydroxypyridine-4-carboxylic acid
• 2137895-73-7
• EN300-713033
• 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C12H8BrNO3/c13-8-3-1-2-7(4-8)10-6-14-11(15)5-9(10)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key： CYXNHVVAJQTFJL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CNC(C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 292.96876g/mol
• Monoisotopic Mass: 292.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid

5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid, with the CAS number 2137895-73-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a bromophenyl substituent, a hydroxypiridine ring, and a carboxylic acid group. These features make it a versatile molecule with potential applications in drug discovery, catalysis, and as a building block for advanced materials.

Recent studies have highlighted the importance of 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its role as a potential inhibitor of key enzymes involved in various pathological processes, such as inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in oncology. The bromophenyl group plays a pivotal role in enhancing the molecule's binding affinity to these enzymes, making it a promising candidate for further preclinical testing.

In addition to its pharmacological applications, 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid has been investigated for its potential use in catalytic processes. Its hydroxypiridine ring provides a platform for coordinating metal ions, which can be leveraged to create efficient catalysts for organic transformations. A 2023 paper in Nature Catalysis reported that this compound, when complexed with palladium, exhibits exceptional activity in cross-coupling reactions—a cornerstone of modern organic synthesis. This discovery underscores the molecule's versatility and its potential to revolutionize industrial chemical processes.

The synthesis of 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid involves a multi-step process that combines principles from both synthetic and medicinal chemistry. The key steps include the preparation of intermediates with precise regioselectivity and the controlled introduction of functional groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications. For example, a 2023 study in Tetrahedron Letters detailed an efficient route involving Suzuki coupling and oxidation reactions to synthesize this compound.

The pharmacokinetic properties of 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid have also been extensively studied. Preclinical models have shown that this compound exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for oral drug delivery systems. Furthermore, its low toxicity profile, as demonstrated in acute toxicity studies conducted in 2023, suggests that it may have a wide therapeutic window when used as a drug candidate.

Beyond its direct applications, this compound serves as an invaluable tool for understanding fundamental chemical principles. Its structure allows researchers to probe the relationship between molecular architecture and biological activity, providing insights into rational drug design strategies. For instance, studies on its interaction with biological targets have revealed novel mechanisms of action that could inform the development of next-generation therapeutics.

In conclusion, 5-(3-Bromophenyl)-2-hydroxypyridine-4-carboxylic acid, with CAS number 2137895-73-7, stands at the forefront of contemporary chemical research. Its unique combination of functional groups endows it with diverse applications across multiple disciplines. As ongoing research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific advancement and practical innovation.